Cas no 1211466-10-2 (1-methyl-4-(3-piperidinylmethyl)piperazine trihydrochloride)

• Product Name: 1-methyl-4-(3-piperidinylmethyl)piperazine trihydrochloride
• CAS No: 1211466-10-2
• MF: C₁₁H₂₄ClN₃
• MW: 233.781361579895
• MDL: MFCD13857393
• CID: 4577931
• Update Time: 2025-05-21

1-methyl-4-(3-piperidinylmethyl)piperazine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(3-piperidinylMethyl)piperazine trihydrochloride
• 1-methyl-4-(3-piperidinylmethyl)piperazine trihydrochloride

• MDL： MFCD13857393
• Inchi： 1S/C11H23N3.ClH/c1-13-5-7-14(8-6-13)10-11-3-2-4-12-9-11;/h11-12H,2-10H2,1H3;1H
• InChI Key： GSCREUBRHSYHID-UHFFFAOYSA-N
• SMILES： C(C1CNCCC1)N1CCN(C)CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-methyl-4-(3-piperidinylmethyl)piperazine trihydrochloride

Compound CAS No. 1211466-10-2: 1-Methyl-4-(3-Piperidinylmethyl)Piperazine Trihydrochloride

Compound CAS No. 1211466-10-2, also known as 1-Methyl-4-(3-Piperidinylmethyl)Piperazine Trihydrochloride, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential in drug development due to their unique structural properties and pharmacological activities.

The molecular structure of 1-Methyl-4-(3-Piperidinylmethyl)Piperazine Trihydrochloride consists of a piperazine ring, a six-membered saturated ring containing two nitrogen atoms, which is a common structural motif in many bioactive compounds. The substituents on the piperazine ring include a methyl group at position 1 and a (3-piperidinylmethyl) group at position 4. These substituents contribute to the compound's stereochemistry, solubility, and interaction with biological targets.

Recent studies have highlighted the potential of piperazine derivatives in targeting various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and cancer. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain piperazine analogs exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. These findings underscore the importance of compounds like CAS No. 1211466-10-2 in drug discovery pipelines.

In terms of synthesis, 1-Methyl-4-(3-Piperidinylmethyl)Piperazine Trihydrochloride is typically prepared through a multi-step process involving nucleophilic substitution and ring-closing reactions. The trihydrochloride salt form is often preferred for its enhanced solubility and stability under physiological conditions, making it more suitable for pharmacological studies and potential therapeutic applications.

The pharmacokinetic properties of this compound have been extensively studied in preclinical models. Research indicates that it exhibits moderate absorption and distribution profiles, with favorable bioavailability when administered orally. Additionally, studies on its metabolic pathways have revealed that it undergoes hepatic metabolism via cytochrome P450 enzymes, which is a critical consideration for drug-drug interaction studies.

In terms of safety profile, acute toxicity studies have shown that CAS No. 1211466-10-2 has a relatively low toxicity profile at therapeutic doses. However, chronic toxicity studies are still ongoing to fully assess its long-term safety and suitability for chronic disease management.

The application of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have identified potential binding sites on various protein targets, providing insights into its mechanism of action and guiding further optimization efforts.

In conclusion, Compound CAS No. 1211466-10-2: 1-Methyl-4-(3-Piperidinylmethyl)Piperazine Trihydrochloride represents a promising candidate in the field of drug discovery due to its unique chemical structure and diverse pharmacological activities. Continued research into its properties will undoubtedly contribute to the development of innovative therapeutic agents for various medical conditions.